Cas no 96562-91-3 (Kuwanol A)

Kuwanol A structure

Product Name:Kuwanol A

CAS No:96562-91-3

MF:C₃₄H₂₈O₈

MW:564.581330299377

CID:2026493

PubChem ID:14334318

Update Time:2024-10-25

Kuwanol A Chemical and Physical Properties

- Kuwanol A
- (3aR,8aS,13bR,13cS)-8a-(2,4-Dihydroxyphenyl)-6-[(1E)-2-(2,4-dihydroxyphenyl)ethenyl]-1,8a,13b,13c-tetrahydro-2-methyl-3aH-benzo[3,4][2]benzopyrano[1,8-bc][1]benzopyran-4,11-diol (ACI)
- 3aH-Benzo[3,4][2]benzopyrano[1,8-bc][1]benzopyran-4,11-diol, 8a-(2,4-dihydroxyphenyl)-6-[2-(2,4-dihydroxyphenyl)ethenyl]-1,8a,13b,13c-tetrahydro-2-methyl-, [3aR-[3aα,6(E),8aα,13bβ,13cα]]- (ZCI)
- AKOS040760840
- 3aH-Benzo[3,4][2]benzopyrano[1,8-bc][1]benzopyran-4,11-diol, 8a-(2,4-dihydroxyphenyl)-6-[(1E)-2-(2,4-dihydroxyphenyl)ethenyl]-1,8a,13b,13c-tetrahydro-2-methyl-, (3aR,8aS,13bR,13cS)-
- 96562-91-3
- Inchi： 1S/C34H28O8/c1-17-10-24-23-8-6-22(37)16-30(23)41-34(26-9-7-21(36)15-28(26)39)33(24)25(11-17)32-29(40)12-18(13-31(32)42-34)2-3-19-4-5-20(35)14-27(19)38/h2-9,11-16,24-25,33,35-40H,10H2,1H3
- InChI Key： NDPFVAZTXGLXHQ-UHFFFAOYSA-N
- SMILES： OC1C=C(O)C(C=CC2C=C3OC4(C5C(CC(C)=CC5C3=C(O)C=2)C2C(=CC(=CC=2)O)O4)C2C(O)=CC(O)=CC=2)=CC=1

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TargetMol Chemicals	TN2453-5 mg	Kuwanol A	96562-91-3	98%	5mg	￥ 5,700	2023-07-11
TargetMol Chemicals	TN2453-1 mL * 10 mM (in DMSO)	Kuwanol A	96562-91-3	98%	1 mL * 10 mM (in DMSO)	￥ 8640	2023-09-15
TargetMol Chemicals	TN2453-5mg	Kuwanol A	96562-91-3		5mg	￥ 5700	2024-07-20
TargetMol Chemicals	TN2453-1 ml * 10 mm	Kuwanol A	96562-91-3		1 ml * 10 mm	￥ 8640	2024-07-20

105016-28-2

96562-91-3

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Ethanol , Water ; rt; 28 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

: Enantioselective Total Syntheses of Kuwanon X, Kuwanon Y, and Kuwanol A

Gao, Lei; Han, Jianguang; Lei, Xiaoguang, Organic Letters, 2016, 18(3), 360-363